N-(2-methoxyethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: N-(2-methoxyethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C10H12N2OS/c1-13-7-6-11-10-12-8-4-2-3-5-9(8)14-10/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key: UZGOCQSPJCBUKF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC2=CC=CC=C2S1
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

N-(2-methoxyethyl)-1,3-benzothiazol-2-amine, also known as METB, is an organic compound with a wide range of applications in both scientific research and industrial use. It is a colorless, crystalline solid with a melting point of 128-129°C. The compound is used in a variety of applications, including as a reagent for the synthesis of organic compounds, and as an intermediate in the synthesis of pharmaceuticals. It has also been used in the synthesis of dyes, pesticides, and surfactants.

Scientific Research Applications

N-(2-methoxyethyl)-1,3-benzothiazol-2-amine has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as pharmaceuticals, dyes, pesticides, and surfactants, as well as in the synthesis of polymers and other materials. It has also been used in the study of enzyme-catalyzed reactions, and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

Target of Action

The primary targets of N-(2-methoxyethyl)-1,3-benzothiazol-2-amine are currently unknown. This compound is a relatively new entity and research is ongoing to identify its specific targets and their roles .

Mode of Action

It is likely that the compound interacts with its targets through a specific binding mechanism, leading to changes in cellular processes .

Biochemical Pathways

The specific biochemical pathways affected by this compound are yet to be determined. Based on its chemical structure, it may potentially interact with pathways involving benzothiazole or methoxyethyl groups .

Pharmacokinetics

Similar compounds with methoxyethyl modifications have shown improved potency and lower effective dose and exposure levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, humidity, and light intensity could potentially affect its stability and activity .

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-1,3-benzothiazol-2-amine has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and has a wide range of applications. It is also relatively non-toxic, and is not known to have any adverse effects on humans or other organisms. However, it is not very soluble in water, and thus is not suitable for use in aqueous solutions.

Future Directions

N-(2-methoxyethyl)-1,3-benzothiazol-2-amine has a wide range of potential applications, and there are numerous potential future directions for its use. These include its use in the synthesis of organic compounds, in the study of enzyme-catalyzed reactions, and as an intermediate in the synthesis of pharmaceuticals. It could also be used in the development of new materials, such as polymers and other materials. Additionally, it could be used to study the biochemical and physiological effects of organic compounds, as well as to study the mechanisms of action of organic compounds.

Synthesis Methods

N-(2-methoxyethyl)-1,3-benzothiazol-2-amine is typically synthesized by reacting 2-methoxyethanol with 1,3-benzothiazol-2-amine in aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and is usually carried out at a temperature of 80-90°C. The reaction is typically complete within one hour. The resulting compound is then isolated by filtration and recrystallized from aqueous ethanol.